N-Tetradecanoylphenylalaninemonosodiumsalt

• IUPAC Name: sodium;(2S)-3-phenyl-2-(tetradecanoylamino)propanoate
• InChI: InChI=1S/C23H37NO3.Na/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20;/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27);/q;+1/p-1/t21-;/m0./s1
• InChI Key: HMOQVKOHEKUNNS-BOXHHOBZSA-M
• Canonical SMILES: CCCCCCCCCCCCCC(=O)NC(CC1=CC=CC=C1)C(=O)[O-].[Na+]
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)[O-].[Na+]
• Molecular Formula: C23H36NNaO3
• Molecular Weight: 397.5 g/mol

Description

N-Tetradecanoylphenylalaninemonosodiumsalt, also known as TPEN, is a synthetic chelator that has been widely used in scientific research. TPEN is a potent metal chelator that has been shown to bind to a variety of metal ions, including zinc, copper, and iron. The ability of TPEN to chelate metal ions has made it an important tool for investigating the role of metal ions in biological systems.

Scientific Research Applications

• Phytochemistry and Pharmacological Activities : A study on the genus Tetradium L. provides a comprehensive review of traditional uses, phytochemistry, and pharmacological activities of the plants in this genus, which include a variety of chemical compounds. These compounds demonstrate a range of biological activities such as antitumor, antibacterial, and anti-inflammatory effects (Zhao et al., 2019).

• Mitochondrial Function : Research on tetracyclines, such as doxycycline, reveals that these antibiotics can impact mitochondrial function across various eukaryotic models. This is important for biomedical research as it highlights potential confounding effects of tetracyclines on experimental results (Moullan et al., 2015).

• Biodegradable Chelating Ligands : A study on Tetrasodium of N,N-bis(carboxymethyl) glutamic acid (GLDA), a biodegradable chelating ligand, explores its effectiveness in removing heavy metals from industrial sludge. This could have implications for environmental cleanup and pollution control (Wu et al., 2015).